Cas no 690646-00-5 (1-(3-chlorobenzenesulfonamido)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-chlorobenzenesulfonamido)cyclohexane-1-carboxylic acid
• CAS No: 690646-00-5
• MF: C₁₃H₁₆ClNO₄S
• MW: 317.78844165802
• CID: 1736246
• PubChem ID: 852337
• Update Time: 2025-04-21

1-(3-chlorobenzenesulfonamido)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-Chlorophenyl)sulfonyl]amino}cyclohexanecarboxylic acid
• 3-(3-Chlorophenylsulfonylamino)cyclohexanecarboxylic acid
• 1-(3-chlorobenzenesulfonamido)cyclohexane-1-carboxylic acid
• 1-((3-chlorophenyl)sulfonamido)cyclohexane-1-carboxylic acid
• F9995-0618
• 690646-00-5
• 1-[(3-chlorophenyl)sulfonylamino]cyclohexane-1-carboxylic Acid
• VU0549400-1
• AKOS000813210

• Inchi： 1S/C13H16ClNO4S/c14-10-5-4-6-11(9-10)20(18,19)15-13(12(16)17)7-2-1-3-8-13/h4-6,9,15H,1-3,7-8H2,(H,16,17)
• InChI Key： HYEVABCQNVUEMJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NC1(C(=O)O)CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 317.0488569g/mol
• Monoisotopic Mass: 317.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 199-200℃